1-(2-chlorophenyl)-4-nitrosopiperazine
Overview
Description
1-(2-Chlorophenyl)-4-nitrosopiperazine (1-CP4NP) is a chemical compound belonging to the nitrosopiperazine family. It is a white crystalline solid that is odorless and has a melting point of 204-205°C. It has been used in various scientific research applications, such as in the synthesis of other compounds, as a catalyst, and as a reagent in biochemical studies. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-CP4NP.
Scientific Research Applications
1-(2-chlorophenyl)-4-nitrosopiperazine has been used in various scientific research applications, such as in the synthesis of other compounds, as a catalyst, and as a reagent in biochemical studies. It has been used in the synthesis of certain dyes, such as the yellow dye called this compound-3-carboxylic acid. It has also been used as a catalyst in the synthesis of certain compounds, such as 2-amino-6-chloro-4-nitrophenol. Additionally, it has been used as a reagent in biochemical studies, such as in the synthesis of the compound 2-chloro-4-nitrophenol.
Mechanism of Action
1-(2-chlorophenyl)-4-nitrosopiperazine acts as an electrophile in biochemical reactions. It reacts with nucleophiles, such as amines, to form nucleophilic substitution products. It can also react with other electrophiles, such as alkyl halides, to form alkylation products.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on the biochemical and physiological processes of organisms. In rats, it has been shown to reduce the activity of the enzyme xanthine oxidase, which is involved in the breakdown of purines. It has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters. Additionally, it has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
1-(2-chlorophenyl)-4-nitrosopiperazine has several advantages for use in laboratory experiments. It is relatively inexpensive, non-toxic, and has a relatively low melting point, making it easy to handle. Additionally, it is stable and has a low solubility, making it ideal for use in aqueous solutions. However, it has some limitations. It can react with other compounds, and it is not very soluble in organic solvents, making it difficult to use in organic reactions.
Future Directions
1-(2-chlorophenyl)-4-nitrosopiperazine has potential applications in the fields of medicine and biotechnology. For example, it could be used to develop new drugs for the treatment of diseases such as cancer and HIV/AIDS. Additionally, it could be used to develop new catalysts for the synthesis of compounds with specific properties. Finally, it could be used to develop new reagents for biochemical studies.
Synthesis Methods
1-(2-chlorophenyl)-4-nitrosopiperazine is synthesized via a two-step process. The first step is the reaction of 2-chlorophenylhydrazine with sodium nitrite in the presence of sulfuric acid, which yields 2-chlorophenyl-4-nitrosopiperazine. The second step is the hydrolysis of the 2-chlorophenyl-4-nitrosopiperazine with aqueous sodium hydroxide, which yields this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chlorophenyl)-4-nitrosopiperazine involves the nitrosation of 1-(2-chlorophenyl)piperazine.", "Starting Materials": [ "1-(2-chlorophenyl)piperazine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "1. Dissolve 1-(2-chlorophenyl)piperazine in a suitable solvent (e.g. ethanol, methanol).", "2. Add the nitrosating agent slowly to the solution while stirring at a low temperature (e.g. 0-5°C).", "3. Continue stirring the reaction mixture for a period of time (e.g. 1-2 hours) at the same temperature.", "4. Quench the reaction by adding a suitable reagent (e.g. sodium sulfite, sodium thiosulfate) to destroy excess nitrosating agent.", "5. Isolate the product by filtration or extraction with a suitable solvent (e.g. dichloromethane, ethyl acetate).", "6. Purify the product by recrystallization or chromatography (e.g. silica gel column chromatography)." ] } | |
CAS RN |
2221987-86-4 |
Molecular Formula |
C10H12ClN3O |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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